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Compound of Interest

Compound Name: 2-Hydroxyterephthalic acid

Cat. No.: B1213156

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyterephthalic acid (2-HTA), also known as 2-hydroxy-1,4-benzenedicarboxylic acid,
Is an aromatic carboxylic acid that has garnered significant interest in various scientific fields.
Its unique chemical structure, featuring both carboxyl and hydroxyl functional groups on a
benzene ring, imparts specific physicochemical properties that make it a valuable molecule in
materials science and biomedical research. This guide provides a comprehensive overview of
the chemical structure, properties, synthesis, and key applications of 2-HTA, with a focus on its
relevance to researchers and professionals in drug development.

Chemical Structure and Identification

2-Hydroxyterephthalic acid is a derivative of terephthalic acid with a hydroxyl group
substituted at the 2-position of the benzene ring.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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